N-(1-Cyclopropylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(1-cyclopropylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H24N2O2/c1-3-14(18)17-8-6-13(7-9-17)15(19)16-11(2)10-12-4-5-12/h3,11-13H,1,4-10H2,2H3,(H,16,19)
• InChI Key: GCHOYJSUAJAAHV-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CC1)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

“N-(1-Cyclopropylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic compound. It contains a cyclopropyl group, a propenoyl group, and a piperidine ring, which are common structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the cyclopropyl group, the propenoyl group, and the piperidine ring. These groups are likely to influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. The piperidine ring could potentially undergo reactions at the nitrogen atom, and the propenoyl group could potentially participate in addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its constituent groups. For example, the presence of the piperidine ring might influence its solubility and reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use and observed properties. Potential areas of interest could include exploring its synthesis, investigating its reactivity, or studying its potential biological activity.